Cas no 318949-13-2 (1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol)

• Product Name: 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol
• CAS No: 318949-13-2
• CID: 4645514
• Update Time: 2025-11-07

1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-METHYL-5-[(4-METHYLPHENYL)SULFANYL]-3-PHENYL-1H-PYRAZOL-4-YL)-2-HEPTYN-1-OL
• 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol

Comprehensive Overview of 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol (CAS No. 318949-13-2)

1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol (CAS No. 318949-13-2) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and heptynol side chain, exhibits a range of potential applications, from pharmaceutical intermediates to advanced material synthesis. Its molecular structure combines a phenyl ring, a methylphenylsulfanyl group, and a heptyn-1-ol moiety, making it a versatile building block for researchers.

The growing interest in pyrazole derivatives and alkynol-based compounds has been driven by their diverse biological activities and synthetic utility. Recent studies highlight the role of such compounds in drug discovery, particularly in targeting inflammation and metabolic disorders. The presence of the sulfanyl group in CAS No. 318949-13-2 further enhances its reactivity, enabling its use in cross-coupling reactions and catalysis. Researchers are also exploring its potential in organic electronics, where its conjugated system could contribute to charge transport properties.

From a synthetic perspective, 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol is often synthesized via multistep organic reactions, including Sonogashira coupling and nucleophilic substitution. Its CAS No. 318949-13-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature. The compound’s stability under ambient conditions and solubility in common organic solvents like DMSO and THF make it a practical choice for laboratory use.

In the context of green chemistry, there is increasing demand for sustainable synthesis methods for such heterocyclic compounds. Innovations in catalytic processes and solvent-free reactions are being applied to reduce the environmental footprint of producing CAS No. 318949-13-2. Additionally, its potential as a bioactive scaffold aligns with the trend toward fragment-based drug design, where modular structures are prioritized for optimizing pharmacokinetic properties.

The compound’s nomenclature, including its IUPAC name and CAS registry number, is essential for regulatory compliance and intellectual property protection. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-{1-Methyl-5-(4-methylphenyl)sulfanyl-3-phenyl-1H-pyrazol-4-yl}-2-heptyn-1-ol, ensuring purity and consistency across batches. These quality control measures are critical for its application in high-value chemical synthesis.

Looking ahead, the exploration of CAS No. 318949-13-2 in nanotechnology and bioconjugation presents exciting opportunities. Its alkyne functionality allows for click chemistry applications, enabling the development of novel biomaterials and diagnostic probes. As the scientific community continues to uncover the full potential of this compound, its role in advancing cutting-edge research is expected to expand significantly.